Cas no 1355226-64-0 ((6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester)

• Product Name: (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester
• CAS No: 1355226-64-0
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 5208530
• Update Time: 2025-06-13

(6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

• Inchi： 1S/C19H25N3O2/c1-14-16(13-21-18(23)24-19(2,3)4)10-11-17(22-14)20-12-15-8-6-5-7-9-15/h5-11H,12-13H2,1-4H3,(H,20,22)(H,21,23)
• InChI Key： BZKAICOEGAXQQA-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=CC=C(NCC2=CC=CC=C2)N=C1C

Additional information on (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester

Comprehensive Overview of (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355226-64-0)

The compound (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester (CAS No. 1355226-64-0) is a specialized organic intermediate with significant applications in pharmaceutical research and fine chemical synthesis. Its unique molecular structure, featuring a pyridine core modified with benzylamino and tert-butyl carbamate groups, makes it a valuable building block for drug discovery and development. Researchers and chemists frequently seek this compound for its role in constructing heterocyclic scaffolds, which are pivotal in designing bioactive molecules.

In recent years, the demand for high-purity intermediates like 1355226-64-0 has surged due to advancements in targeted drug delivery and small-molecule therapeutics. This compound’s tert-butyl carbamate (Boc) group is particularly noteworthy, as it serves as a protecting group in peptide synthesis, a technique widely used in developing anticancer agents and neurological drugs. The 6-Benzylamino-2-methyl-pyridine moiety further enhances its utility in modulating enzyme inhibition and receptor binding, aligning with current trends in precision medicine.

From an industrial perspective, CAS 1355226-64-0 is synthesized under stringent Good Manufacturing Practices (GMP) to ensure consistency for high-throughput screening (HTS) applications. Its stability under ambient conditions and compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) make it a preferred choice for medicinal chemistry projects. Notably, its logP and solubility profile have been optimized to meet the requirements of bioavailability studies, a hot topic in pharmacokinetics research.

Environmental and safety considerations are also critical when handling (6-Benzylamino-2-methyl-pyridin-3-ylmethyl)-carbamic acid tert-butyl ester. While not classified as hazardous, proper laboratory protocols—such as using personal protective equipment (PPE) and fume hoods—are recommended. This aligns with the growing emphasis on green chemistry and sustainable synthesis, which dominate discussions in academic and industrial forums.

For researchers exploring structure-activity relationships (SAR), this compound offers a versatile platform due to its modifiable functional groups. Its methyl-pyridine segment is often leveraged in fragment-based drug design, a strategy gaining traction in AI-driven drug discovery. Additionally, its CAS registry number (1355226-64-0) is frequently queried in chemical databases like SciFinder and Reaxys, underscoring its relevance in cheminformatics.

In summary, 1355226-64-0 exemplifies the intersection of innovative chemistry and therapeutic potential. Its applications span lead optimization, protease inhibitor development, and bioconjugation, making it a staple in modern R&D laboratories. As the pharmaceutical industry shifts toward personalized therapies, intermediates like this will remain indispensable tools for scientists worldwide.